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Executive Summary

Top/HDAC-IN-1 (also known as Compound 29b) is a potent, dual-targeting small molecule
inhibitor designed to simultaneously blockade Topoisomerase (Top) and Histone Deacetylase
(HDAC) enzymes.[1][2][3][4][5] By fusing the pharmacophore of the alkaloid evodiamine with a
zinc-binding hydroxamic acid group, this compound leverages a "multi-target” therapeutic
strategy to overcome drug resistance often observed in single-target therapies.

Its primary mechanism of action involves the concurrent induction of DNA damage (via
Topoisomerase inhibition) and the prevention of chromatin repair/compaction (via HDAC
inhibition). This synergistic attack forces cancer cells—specifically demonstrated in colorectal
cancer lines (HCT116)—into irreversible G2/M phase cell cycle arrest and subsequent
apoptosis.

Part 1: Chemical Identity & Physicochemical
Properties[9]

Top/HDAC-IN-1 is a synthetic hybrid molecule. Its structural core is based on evodiamine, a
guinazolinocarboline alkaloid, linked to a hydroxamic acid moiety which serves as the chelator
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for the zinc ion in the HDAC catalytic pocket.

Chemical Data Table

Property Specification
Common Name Top/HDAC-IN-1
Synonym Compound 29b
CAS Number 2775446-49-4

Evodiamine-based hydroxamic acid derivative
IUPAC/Chemical Name (Specific nomenclature varies by substitution
pattern; see SMILES)

Molecular Formula C29H27Ns504

Molecular Weight 509.56 g/mol

CN1C2=C(C(N3CCC4=C(C13)NC5=C4C=C(C=

SMILES C5)0)=0)C=C(C=C2)NCC6=CC=C(C=C6)/C=C
/IC(NO)=0
. Soluble in DMSO (= 10 mM).[6][7][2] Insoluble in
Solubility
water.
Powder: -20°C (3 years). In DMSO: -80°C (6
Storage

months). Avoid freeze/thaw cycles.

Part 2: Mechanism of Action (Dual Pathway)

Top/HDAC-IN-1 functions as a "warhead" against two distinct but complementary epigenetic
and genetic maintenance machineries.

o Topoisomerase Inhibition (Evodiamine Scaffold): The evodiamine core intercalates into DNA
or binds the Topoisomerase-DNA complex. This stabilizes the "cleavable complex,"
preventing DNA religation and causing Double-Strand Breaks (DSBSs).

e HDAC Inhibition (Hydroxamic Acid Tail): The hydroxamic acid tail enters the HDAC active
site and chelates the Zn2*+ cofactor. This inhibits the deacetylation of histone tails (H3, H4),
leading to hyperacetylation. Hyperacetylated chromatin is open (euchromatin), which
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normally facilitates transcription but, in this context, prevents the chromatin compaction
required for effective DNA repair and mitosis.

Synergy: The accumulation of DNA damage (from Top inhibition) cannot be repaired efficiently
because the HDAC inhibition disrupts the recruitment of DNA repair factors (like Ku70/80 or
BRCAL1) that often require specific deacetylation events.

Pathway Visualization

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Top/HDAC-IN-1

Inhibits (Evodiamine Core) \ Inhibits (Hydroxamic Acid)

I
etic Pathway

HDAC Enzymes

|
1
1
|
I
|
(1,2, 3, 6) l
1
|
I

Prevents Deacetyilation

Stabilized DNA-Top
Cleavable Complex

Hyperacetylation of
Histones H3/H4

Accumulation

DNA Double-Strand
Breaks (DSBs)

Chromatin Relaxation
(Open Structure)

Overwhelms Disrupts Factor Recruitment

Impaired DNA Repair
Machinery

G2/M Cell Cycle Arrest

Apoptosis
(Cell Death)

Click to download full resolution via product page

Figure 1: Dual mechanism of action showing simultaneous induction of DNA damage and
inhibition of repair mechanisms.

Part 3: Biological Activity Profile
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Top/HDAC-IN-1 exhibits broad-spectrum inhibition across Class | and Class IIb HDACs, with
highest potency against HDAC1.

ic Inhibi ion (IC50)

Target Isoform IC50 (nM) Selectivity Profile

HDAC1 18 High Potency (Primary Target)
HDAC6 87 High Potency

HDAC?2 230 Moderate

HDAC3 790 Moderate

Low (Selectivity Window >290x
vs HDAC1)

HDACS 5250

Cellular Activity (HCT116 Colorectal Cancer)

 Cell Viability IC50: 180 nM[1][2][3][4]
e Phenotype: Accumulation of cells in G2/M phase.

o Biomarkers: Dose-dependent increase in Acetyl-H3, Acetyl-H4, and y-H2AX (marker of DNA
damage).

Part 4: Experimental Protocols
Preparation of Stock Solutions

Solvent: Dimethyl Sulfoxide (DMSO).
e 10 mM Stock: Dissolve 5.10 mg of Top/[HDAC-IN-1 in 1.0 mL of anhydrous DMSO.

o Storage: Aliquot into small volumes (e.g., 20-50 L) to avoid repeated freeze-thaw cycles.
Store at -80°C.

o Working Solution: Dilute 1:1000 or greater in culture medium immediately before use to keep
DMSO concentration < 0.1%.
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In Vitro Cell Viability Assay (Standard Protocol)

Objective: Determine IC50 in cancer cell lines (e.g., HCT116).

e Seeding: Plate HCT116 cells at 3,000-5,000 cells/well in a 96-well plate. Incubate for 24h at

37°C/5% CO:s.

o Treatment: Prepare serial dilutions of Top/HDAC-IN-1 in complete medium (Range: 1 nM to
10 pM). Add 100 pL per well. Include DMSO vehicle control.

¢ Incubation: Incubate for 48—72 hours.

o Readout: Add CCK-8 or MTT reagent (10 pL/well). Incubate 1-4 hours. Measure absorbance

at 450 nm (CCK-8) or 570 nm (MTT).

e Analysis: Plot dose-response curve (Log[concentration] vs. % Viability) to calculate 1C50.

Western Blot Workflow (Mechanism Validation)

Objective: Confirm dual target engagement (Acetylation and DNA Damage).
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Figure 2: Validation workflow for confirming dual inhibition mechanism.
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Critical Step: Ensure lysis buffer contains deacetylase inhibitors (e.g., Trichostatin A or
Butyrate) if not using the test compound itself during lysis, though usually, the treatment effect
is stable. For Top/HDAC-IN-1 treated cells, the hyperacetylation is robust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Guide: Top/HDAC-IN-1 (CAS 2775446-49-4)
[1][2][3]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12395211/docs#technical-guide-top-hdac-in-1-cas-
2775446-49-4-1-2-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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